Cas no 2172590-84-8 (1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

1-(Cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is a specialized heterocyclic compound featuring a triazole core functionalized with a cyclopropylmethyl group at the N1 position and a propyl substituent at C5. The aldehyde group at the 4-position enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems or pharmacologically active molecules. Its structural features, including the cyclopropyl and triazole moieties, contribute to its potential utility in medicinal chemistry, where such frameworks are often explored for their bioactivity. The compound’s well-defined reactivity profile allows for precise modifications, supporting applications in drug discovery and materials science.

1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde structure

2172590-84-8 structure

Product Name:1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

CAS No:2172590-84-8

MF:C₁₀H₁₅N₃O

MW:193.245601892471

CID:6069729

PubChem ID:165877104

Update Time:2025-05-28

1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
- 2172590-84-8
- EN300-1594506
- Inchi： 1S/C10H15N3O/c1-2-3-10-9(7-14)11-12-13(10)6-8-4-5-8/h7-8H,2-6H2,1H3
- InChI Key： GPHHMCODXLPFQD-UHFFFAOYSA-N
- SMILES： O=CC1=C(CCC)N(CC2CC2)N=N1

Computed Properties

Exact Mass: 193.121512110g/mol
Monoisotopic Mass: 193.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 47.8Å²

1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1594506-50mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	50mg	$1152.0	2023-09-23
Enamine	EN300-1594506-100mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	100mg	$1207.0	2023-09-23
Enamine	EN300-1594506-250mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	250mg	$1262.0	2023-09-23
Enamine	EN300-1594506-500mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	500mg	$1316.0	2023-09-23
Enamine	EN300-1594506-1000mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	1000mg	$1371.0	2023-09-23
Enamine	EN300-1594506-2500mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	2500mg	$2688.0	2023-09-23
Enamine	EN300-1594506-5000mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	5000mg	$3977.0	2023-09-23
Enamine	EN300-1594506-10000mg	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	10000mg	$5897.0	2023-09-23
Enamine	EN300-1594506-0.05g	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	0.05g	$1152.0	2023-05-26
Enamine	EN300-1594506-0.1g	1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde	2172590-84-8	0.1g	$1207.0	2023-05-26

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Additional information on 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172590-84-8)

1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172590-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. Its molecular formula, C₁₁H₁₅N₃O, highlights the presence of a cyclopropylmethyl group and a propyl side chain, which contribute to its distinct physicochemical properties.

In recent years, the demand for triazole derivatives has surged, driven by their applications in antifungal agents, anticancer therapies, and crop protection chemicals. Researchers are particularly interested in 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde due to its potential as a bioactive scaffold. The compound's aldehyde functional group offers a reactive site for further derivatization, making it a valuable intermediate in synthetic chemistry. This aligns with the growing trend of click chemistry and fragment-based drug design, which are frequently searched topics in scientific databases.

The synthesis of 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde typically involves cycloaddition reactions, such as the Huisgen reaction, which is a cornerstone of modern green chemistry practices. Its cyclopropylmethyl moiety is noteworthy for enhancing metabolic stability, a feature highly sought after in drug development. This compound's logP value and hydrogen bonding capacity are also critical parameters evaluated in ADMET studies, a hot topic in pharmacokinetic research.

From an industrial perspective, CAS No. 2172590-84-8 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its applications extend to material science, where it serves as a precursor for functional polymers and coordination complexes. The compound's stability under various pH conditions makes it suitable for formulation development, another area of interest for researchers exploring controlled-release systems.

Environmental and safety profiles of 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde are rigorously studied to comply with REACH regulations and OECD guidelines. Its biodegradability and ecotoxicological impact are frequently queried in regulatory databases, reflecting the industry's focus on sustainable chemistry. The compound's spectroscopic data (e.g., NMR and IR spectra) are well-documented, aiding in its identification and quality control.

In summary, 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172590-84-8) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its structural ingenuity and adaptability to modern synthetic methodologies position it as a key player in advancing precision medicine and smart materials. As research continues, this compound is poised to address emerging challenges in drug resistance and environmental sustainability.